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Cat. No.: B3114210

Get Quote

Abstract
This technical guide provides a comprehensive analysis of 2-(Cyclohexylmethoxy)-1-
ethanamine, a primary amine of interest in synthetic and medicinal chemistry. Due to the

limited availability of direct experimental data for this specific molecule, this document

establishes a robust theoretical framework based on fundamental chemical principles and data

from closely related structural analogs. The guide outlines a plausible synthetic pathway,

predicts physicochemical properties, details expected spectroscopic signatures for structural

elucidation, and discusses potential applications. This document is intended to serve as a

foundational resource for researchers initiating work with this compound, providing both

theoretical understanding and practical guidance.

Molecular and Structural Analysis
2-(Cyclohexylmethoxy)-1-ethanamine is a bifunctional organic molecule characterized by a

primary amine and an ether linkage. Its structural features suggest a versatile role as a building

block in the synthesis of more complex chemical entities.
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Core Molecular Data
A summary of the fundamental molecular data for 2-(Cyclohexylmethoxy)-1-ethanamine is

presented in Table 1.

Property Value Source

Molecular Formula C₉H₁₉NO [1]

Molecular Weight 157.25 g/mol [1]

IUPAC Name
2-(Cyclohexylmethoxy)ethan-

1-amine

Structural Features and Their Implications
The molecule's structure can be deconstructed into three key components, each contributing to

its overall chemical personality:

Primary Aliphatic Amine (-NH₂): This functional group imparts basicity and nucleophilicity to

the molecule. It is a primary site for reactions such as alkylation, acylation, and salt

formation. The lone pair of electrons on the nitrogen atom also allows it to act as a ligand for

metal ions.

Ether Linkage (-CH₂-O-CH₂-): The ether group is generally unreactive but influences the

molecule's polarity, hydrogen bonding capability (as an acceptor), and conformational

flexibility. Its presence differentiates this molecule from simple cyclohexylalkylamines.

Cyclohexylmethyl Group (C₆H₁₁CH₂-): This bulky, lipophilic group will significantly influence

the molecule's solubility, favoring non-polar organic solvents. It also provides steric

hindrance around the ether linkage, which can affect reaction kinetics.

The combination of a hydrophilic amine head and a lipophilic cyclohexyl tail gives the molecule

amphiphilic character, suggesting potential surfactant properties.

Proposed Synthesis Pathway: Williamson Ether
Synthesis
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While no specific synthesis for 2-(Cyclohexylmethoxy)-1-ethanamine is prominently

documented, a highly plausible and efficient route is the Williamson ether synthesis. This

classic and robust method forms an ether from an alcohol (or its conjugate base, an alkoxide)

and an organohalide.[2][3][4] The synthesis involves an Sₙ2 (bimolecular nucleophilic

substitution) mechanism.[1][3]

The proposed two-step synthesis involves the reaction of cyclohexylmethanol with a protected

2-haloethylamine derivative, followed by deprotection of the amine. A more direct, albeit

potentially lower-yielding, approach would involve the reaction of cyclohexylmethyl halide with

the alkoxide of ethanolamine. The latter requires careful control of reaction conditions to avoid

N-alkylation. A more controlled approach is outlined below.

Logical Synthesis Workflow
The following diagram illustrates the proposed synthetic workflow, which prioritizes

chemoselectivity by protecting the amine functionality.
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Step 1: Ether Formation

Step 2: Deprotection
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Formation of Alkoxide N-(2-chloroethyl)phthalimide
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2-(Cyclohexylmethoxy)-1-ethanamine
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Caption: Proposed synthesis of 2-(Cyclohexylmethoxy)-1-ethanamine.

Detailed Experimental Protocol (Proposed)
Step 1: Synthesis of N-(2-(Cyclohexylmethoxy)ethyl)phthalimide

Alkoxide Formation: In a flame-dried, three-necked flask under an inert atmosphere (e.g.,

nitrogen or argon), add anhydrous tetrahydrofuran (THF). Add cyclohexylmethanol (1.0 eq.)
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to the solvent.

Cool the solution to 0 °C in an ice bath.

Slowly add sodium hydride (NaH, 1.1 eq., 60% dispersion in mineral oil) in portions. Caution:

Hydrogen gas is evolved.

Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional hour until gas evolution ceases, indicating complete formation of the sodium

cyclohexylmethoxide.

Sₙ2 Reaction: In a separate flask, dissolve N-(2-chloroethyl)phthalimide (1.0 eq.) in

anhydrous THF.

Slowly add the solution of N-(2-chloroethyl)phthalimide to the prepared alkoxide solution at

room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction to room temperature and quench by the slow addition of

water.

Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine,

dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the

crude N-(2-(Cyclohexylmethoxy)ethyl)phthalimide.

Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 2-(Cyclohexylmethoxy)-1-ethanamine

Hydrazinolysis: Dissolve the purified N-(2-(Cyclohexylmethoxy)ethyl)phthalimide (1.0 eq.) in

ethanol.

Add hydrazine hydrate (N₂H₄·H₂O, 2.0-5.0 eq.) to the solution.

Heat the mixture to reflux. A white precipitate (phthalhydrazide) will form.
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After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

Acidify the mixture with aqueous HCl to precipitate any remaining phthalhydrazide and to

protonate the product amine.

Filter the solid and wash with ethanol.

Concentrate the filtrate under reduced pressure.

Make the residue basic by adding aqueous NaOH and extract the free amine into a suitable

organic solvent (e.g., dichloromethane or ether).

Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield the crude 2-(Cyclohexylmethoxy)-1-ethanamine.

Purify the product by distillation under reduced pressure.

Predicted Physicochemical Properties
The following properties are predicted based on the molecular structure and data from

analogous compounds such as 2-ethoxyethylamine.[5] These values should be confirmed

experimentally.
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Property Predicted Value Rationale/Comparison

Boiling Point 200-220 °C

Higher than simpler 2-alkoxy-

ethanamines due to increased

molecular weight from the

cyclohexyl group.

Density ~0.9 - 0.95 g/mL
Similar to other aliphatic

amines and ethers.

Solubility

Soluble in common organic

solvents (e.g., ethanol, ether,

THF). Sparingly soluble in

water.

The lipophilic cyclohexyl group

will dominate solubility

characteristics.

pKa (of conjugate acid) ~9.5 - 10.5
Typical for a primary aliphatic

amine.

Spectroscopic Characterization (Expected Data)
Unambiguous structural elucidation of a novel compound requires a combination of

spectroscopic methods.[6] The following sections detail the expected spectral data for 2-
(Cyclohexylmethoxy)-1-ethanamine.

Spectroscopic Analysis Workflow
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Purified Sample

Mass Spectrometry
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Caption: Logical workflow for spectroscopic analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the different

proton environments.

Cyclohexyl Protons: A complex series of multiplets between ~0.8-1.8 ppm.

-O-CH₂-(cyclohexyl): A doublet at ~3.2-3.4 ppm.
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-O-CH₂-CH₂-N: A triplet at ~3.4-3.6 ppm.

-CH₂-N: A triplet at ~2.7-2.9 ppm.

-NH₂: A broad singlet between ~1.0-3.0 ppm, which is exchangeable with D₂O.

¹³C NMR: The carbon NMR spectrum will provide information on the carbon skeleton.

Cyclohexyl Carbons: Signals between ~25-40 ppm.

-O-CH₂-(cyclohexyl): A signal at ~75-80 ppm.

-O-CH₂-CH₂-N: A signal at ~70-75 ppm.

-CH₂-N: A signal at ~40-45 ppm.

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the amine and ether functional

groups.

N-H Stretch: A pair of medium intensity bands for the primary amine symmetric and

asymmetric stretches, expected around 3300-3500 cm⁻¹.[7]

C-H Stretch: Strong, sharp bands just below 3000 cm⁻¹ for the sp³ C-H bonds.

N-H Bend: A medium to strong band around 1600-1650 cm⁻¹.

C-O Stretch: A strong, characteristic band for the ether linkage in the 1050-1150 cm⁻¹ region.

[7]

Mass Spectrometry (MS)
Using a soft ionization technique like Electrospray Ionization (ESI), the primary ion observed in

the mass spectrum would be the protonated molecule [M+H]⁺ at an m/z corresponding to the

molecular weight plus a proton.

Expected [M+H]⁺: m/z = 158.26
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Potential Applications
The bifunctional nature of 2-(Cyclohexylmethoxy)-1-ethanamine makes it a valuable

intermediate in several areas of chemical research and development.

Pharmaceutical Synthesis: As a primary amine, it can serve as a key building block for the

synthesis of active pharmaceutical ingredients (APIs). The cyclohexylmethoxy moiety can be

used to introduce lipophilicity and modulate the pharmacokinetic properties of a drug

candidate.

Agrochemicals: Similar amine structures are used in the development of herbicides and

pesticides.[8]

Corrosion Inhibitors and Surfactants: The amine group can adsorb onto metal surfaces,

providing a protective layer against corrosion. Its amphiphilic nature also suggests potential

use in surfactant formulations.[8]

Epoxy Curing Agents: Primary amines are widely used as curing agents for epoxy resins,

where they react with the epoxide groups to form a cross-linked polymer network.[9]

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-(Cyclohexylmethoxy)-1-ethanamine is not

readily available, the hazards can be inferred from its functional groups.

Corrosivity: Aliphatic amines are typically corrosive and can cause severe skin burns and

eye damage.

Toxicity: The compound may be harmful if swallowed, inhaled, or absorbed through the skin.

Handling: It is imperative to handle this compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.

Researchers should always consult the SDS for structurally similar compounds before use and

perform a thorough risk assessment.
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Conclusion
2-(Cyclohexylmethoxy)-1-ethanamine is a molecule with significant potential as a versatile

chemical intermediate. This guide provides a comprehensive theoretical and predictive

framework for its synthesis, properties, and characterization. By leveraging established

principles of organic chemistry and data from analogous structures, researchers can

confidently approach the synthesis and application of this compound. Experimental validation

of the predicted data herein is a critical next step in fully elucidating the chemical profile of this

promising molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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